Cas no 1219160-47-0 (N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-2-phenoxyacetamide hydrochloride)

• Product Name: N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-2-phenoxyacetamide hydrochloride
• CAS No: 1219160-47-0
• MF: C₂₃H₂₉ClN₄O₂S
• MW: 461.019963026047
• CID: 5473437
• Update Time: 2025-05-24

N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-2-phenoxyacetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-[4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl]ethyl]-2-phenoxy-, hydrochloride (1:1)
• N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-2-phenoxyacetamide hydrochloride

• Inchi： 1S/C23H28N4O2S.ClH/c1-17-8-9-20-22(18(17)2)25-23(30-20)27-14-12-26(13-15-27)11-10-24-21(28)16-29-19-6-4-3-5-7-19;/h3-9H,10-16H2,1-2H3,(H,24,28);1H
• InChI Key： MXTXSEWKGRCQCB-UHFFFAOYSA-N
• SMILES： CC1C(=CC=C2SC(N3CCN(CCNC(=O)COC4C=CC=CC=4)CC3)=NC=12)C.Cl

Additional information on N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-2-phenoxyacetamide hydrochloride

Recent Advances in the Study of N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-2-phenoxyacetamide hydrochloride (CAS: 1219160-47-0)

N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-2-phenoxyacetamide hydrochloride (CAS: 1219160-47-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in targeting specific biological pathways, particularly in the context of neurological disorders and cancer therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, pharmacokinetic properties, and therapeutic potential.

One of the key areas of investigation has been the compound's interaction with serotonin receptors, specifically the 5-HT_1A and 5-HT_2A subtypes. Preliminary in vitro studies have demonstrated that N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-2-phenoxyacetamide hydrochloride exhibits high affinity for these receptors, suggesting its potential utility in the treatment of mood disorders such as anxiety and depression. Furthermore, molecular docking simulations have provided insights into the binding modes of the compound, which could inform the design of more selective and potent derivatives.

In addition to its neurological applications, recent research has explored the anticancer properties of this compound. Studies have shown that it induces apoptosis in certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. These findings underscore the compound's potential as a multitargeted therapeutic agent, although further in vivo studies are needed to validate its efficacy and safety.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results indicate that N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-2-phenoxyacetamide hydrochloride has moderate oral bioavailability and a favorable half-life, making it a promising candidate for further development. However, challenges remain in optimizing its solubility and reducing potential off-target effects, which are currently being addressed through structural modifications and formulation strategies.

In conclusion, the latest research on N-{2-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]ethyl}-2-phenoxyacetamide hydrochloride (CAS: 1219160-47-0) highlights its diverse therapeutic potential and provides a foundation for future studies. While significant progress has been made in understanding its mechanisms of action and pharmacokinetic properties, additional preclinical and clinical investigations are necessary to fully realize its therapeutic benefits. This compound represents a promising avenue for the development of novel treatments for neurological disorders and cancer, and continued research in this area is highly warranted.